Gefitinib dihydrochloride

• Molecular Formula: C22H26Cl3FN4O3
• Molecular Weight: 519.8 g/mol
• InChI: InChI=1S/C22H24ClFN4O3.2ClH/c1-29-20-13-19-16(12-21(20)31-8-2-5-28-6-9-30-10-7-28)22(26-14-25-19)27-15-3-4-18(24)17(23)11-15;;/h3-4,11-14H,2,5-10H2,1H3,(H,25,26,27);2*1H
• InChIKey: OHAYARNLYSPHOJ-UHFFFAOYSA-N

Researchers need selective, well-tolerated EGFR inhibitors for resistance modeling and in vivo efficacy studies. Gefitinib dihydrochloride, the first approved EGFR-TKI, solves this as a reversible ATP-competitive inhibitor. • 190-fold higher potency vs. osimertinib against EGFR Del19/C797S (IC50 2.7 nM) - ideal for C797S resistance research. • 22% lower risk of grade ≥3 adverse events vs. erlotinib (RR 0.78, 95% CI 0.65-0.94) - minimizes confounding toxicity in murine models. • 130-fold selective vs. HER2 (IC50 1,830 nM) vs. afatinib - ensures EGFR-specific signaling studies. • Dihydrochloride salt: >10 mg/mL aqueous solubility vs. free base <1 mg/mL - enables DMSO-free cell culture dosing.

Gefitinib Dihydrochloride: Baseline & Class Positioning

Gefitinib dihydrochloride (ZD 1839 dihydrochloride, CAS 184475-56-7) is the dihydrochloride salt form of gefitinib, a first-generation reversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor [1]. The compound exhibits potent and selective inhibition of EGFR with an IC₅₀ of 33 nM in biochemical assays and selectively inhibits EGF-stimulated tumor cell growth with an IC₅₀ of 54 nM . As a small molecule kinase inhibitor (smKI), the free base form demonstrates low aqueous solubility and pH-dependent ionization (pKa 5.4 and 7.2), which limits oral bioavailability to approximately 60% in humans [2]. The dihydrochloride salt form is specifically engineered to address these solubility constraints while maintaining the same pharmacological activity profile as the parent compound.

EGFR pathway inhibition studies (wild-type, exon 19 del, L858R)

Reversible ATP-competitive inhibition for dynamic signaling assays

Dihydrochloride salt supports aqueous experimental workflows

• [1] Wakeling AE, et al. ZD1839 (Iressa): an orally active inhibitor of epidermal growth factor signaling with potential for cancer therapy. Cancer Res. 2002;62(20):5749-5754. View Source
• [2] IRESSA (gefitinib) Tablets. Full Prescribing Information. AstraZeneca Pharmaceuticals LP. Reference ID: 3207645. View Source

Gefitinib Dihydrochloride: Differentiation from Other EGFR-TKIs

Generic substitution in EGFR-targeted research and formulation development is precluded by three non-interchangeable factors. First, the dihydrochloride salt form confers fundamentally different aqueous solubility and dissolution behavior compared to the free base, with the free base being practically insoluble above pH 7 and only sparingly soluble at pH 1 [1]. Second, among first-generation EGFR TKIs, gefitinib demonstrates a distinct selectivity window between mutant and wild-type EGFR (mutant IC₅₀ 5 nM versus wild-type 157 nM, representing a 31.4-fold selectivity ratio) that differs from both erlotinib and afatinib [2]. Third, real-world clinical cohort data show that EGFR TKI selection impacts overall survival outcomes, with afatinib associated with an adjusted hazard ratio of 0.82 (95% CI 0.72-0.93) compared to gefitinib, while erlotinib shows no significant difference (aHR 0.95, 95% CI 0.86-1.05) [3]. These differences in physicochemical properties, target selectivity profiles, and clinical performance metrics underscore that neither salt form substitution nor in-class TKI interchange can be assumed without compromising experimental reproducibility or formulation performance.

Reversible vs. Irreversible

May shift target residence time and downstream signaling suppression relative to covalent inhibitors.

T790M Context

Potency loss against T790M gatekeeper limits interchange with third-generation inhibitors in resistance models.

Kinase Selectivity

Off-target ErbB family inhibition differs from broader-spectrum agents, altering pathway-response readouts.

• [1] IPR2019-00164 Exhibit 1017. IRESSA Label 021399lbl. Gefitinib Free Base Solubility Profile. P.T.A.B. Nov. 5, 2018. View Source
• [2] Table 1. Biochemical Selectivity Profiling of EGFR Inhibitors on Mutant and Wild-Type EGFR. PMC. 2013. View Source
• [3] Hsieh YY, et al. Comparing the effectiveness of different EGFR-TKIs in patients with EGFR mutant non-small-cell lung cancer: A retrospective cohort study in Taiwan. Int J Cancer. 2020;147(4):1107-1116. View Source

Gefitinib Dihydrochloride: Comparative Performance Evidence

T790M Potency: Gefitinib vs. Afatinib

Gefitinib dihydrochloride exhibits EGFR tyrosine kinase inhibition with an IC₅₀ of 33 nM in biochemical assays . This activity is equivalent to the free base form (reported IC₅₀ of 33 nM), confirming that salt formation does not alter the compound's intrinsic pharmacological potency . The dihydrochloride salt also selectively inhibits EGF-stimulated tumor cell growth with an IC₅₀ of 54 nM and blocks EGF-stimulated EGFR autophosphorylation in tumor cells .

T790M Potency

Head-to-head

5,603 nM

Reported 72-fold lower potency vs. afatinib; not suited for T790M-positive models.

Ba/F3 Del19/T790M, 72 h.

Evidence Dimension	EGFR tyrosine kinase inhibition (biochemical IC₅₀)
Target Compound Data	IC₅₀ = 33 nM
Comparator Or Baseline	Gefitinib free base: IC₅₀ = 33 nM
Quantified Difference	Equivalent potency (no difference in intrinsic activity)
Conditions	Biochemical EGFR kinase inhibition assay; EGF-stimulated tumor cell growth assay (KB cell line)

Why This Matters

This confirms that procurement of the dihydrochloride salt form provides identical target engagement potency to the free base while offering superior handling and formulation characteristics.

Tolerability Profile: Gefitinib vs. Erlotinib

Gefitinib dihydrochloride demonstrates water solubility of 10 mg/mL, representing a marked improvement over the free base form . In contrast, gefitinib free base exhibits strong pH-dependent solubility: it is sparingly soluble at pH 1, shows solubility that decreases sharply between pH 4 and pH 6, and is practically insoluble above pH 7 [1]. The free base is also characterized as 'very poorly soluble in water or ethanol' . This solubility differential has direct implications for in vitro assay preparation and formulation development.

Tolerability vs Erlotinib

Cross-study comparable

GefitinibReference

ErlotinibRR 0.78 (95% CI 0.65–0.94)

Reported lower grade ≥3 adverse event risk; supports in vivo tolerability interpretation.

Meta-analysis, 17,621 subjects.

Evidence Dimension	Aqueous solubility
Target Compound Data	10 mg/mL in water
Comparator Or Baseline	Gefitinib free base: sparingly soluble at pH 1; practically insoluble above pH 7; very poorly soluble in water
Quantified Difference	Dihydrochloride salt enables aqueous dissolution at 10 mg/mL; free base is practically insoluble at physiological and neutral pH
Conditions	Water solubility measurement at room temperature; free base solubility characterized across pH gradient

Why This Matters

The dihydrochloride salt's 10 mg/mL water solubility enables aqueous-based experimental protocols and formulation strategies that are impractical or impossible with the free base, reducing reliance on organic co-solvents that may introduce experimental artifacts.

• [1] IRESSA (gefitinib) Tablets. Full Prescribing Information. AstraZeneca Pharmaceuticals LP. Section 11: Description. View Source

EGFR Selectivity Over HER2: Gefitinib vs. Afatinib

In biochemical selectivity profiling, gefitinib demonstrates an IC₅₀ of 5 nM against mutant EGFR (exon 19 deletion) versus 157 nM against wild-type EGFR, yielding a selectivity ratio of 31.4-fold [1]. In contrast, erlotinib exhibits mutant IC₅₀ of 40 nM and wild-type IC₅₀ of 110 nM (2.75-fold selectivity), while afatinib shows mutant IC₅₀ of 0.7 nM and wild-type IC₅₀ of 60 nM (85.7-fold selectivity) [1]. Both gefitinib and erlotinib show >4000 nM IC₅₀ against the T790M resistance mutation, whereas afatinib retains partial activity (IC₅₀ 99 nM) [1].

HER2 Selectivity

Head-to-head

1,830 nM

130-fold weaker HER2 inhibition vs. afatinib; minimizes ErbB family cross-talk in signaling studies.

Recombinant HER2 kinase assay.

Evidence Dimension	EGFR mutant (exon 19 deletion) versus wild-type selectivity ratio
Target Compound Data	Mutant IC₅₀ = 5 nM; Wild-type IC₅₀ = 157 nM; Ratio = 31.4×
Comparator Or Baseline	Erlotinib: 40 nM/110 nM (2.75×); Afatinib: 0.7 nM/60 nM (85.7×)
Quantified Difference	Gefitinib shows intermediate selectivity (31.4×) between erlotinib (2.75×) and afatinib (85.7×)
Conditions	Biochemical ELISA-based EGFR kinase inhibition assay

Why This Matters

The distinct selectivity profile of gefitinib provides a differentiated research tool for studying EGFR mutant-dependent versus wild-type-driven signaling. Selection among first-generation TKIs should be guided by the specific selectivity window required for the experimental question.

• [1] Table 1. Biochemical Selectivity Profiling of EGFR Inhibitors on Mutant and Wild-Type EGFR. Data from Sharma SV, et al. Cell. 2010;141(1):69-80. View Source

Activity Against C797S Osimertinib Resistance

A retrospective cohort study of 5,940 advanced NSCLC patients receiving first-line EGFR-TKI therapy (gefitinib n=3,982; erlotinib n=1,207; afatinib n=751) evaluated comparative effectiveness [1]. The 1-year overall survival (OS) rates were 74% (95% CI 72-75%) for gefitinib, 75% (95% CI 73-77%) for erlotinib, and 80% (95% CI 77-83%) for afatinib [1]. Compared to gefitinib as reference, afatinib was associated with a lower risk of all-cause death (adjusted hazard ratio [aHR] = 0.82, 95% CI 0.72-0.93), while erlotinib showed no statistically significant difference (aHR = 0.95, 95% CI 0.86-1.05) [1].

C797S Activity

Head-to-head

2.7 nM

190-fold higher potency vs. osimertinib; supports C797S resistance mechanism studies (T790M absent).

Ba/F3 Del19/C797S, 72 h.

Evidence Dimension	Overall survival and adjusted hazard ratio in first-line EGFR-mutant NSCLC
Target Compound Data	1-year OS: 74% (95% CI 72-75%); reference for aHR calculations
Comparator Or Baseline	Erlotinib: 1-year OS 75% (95% CI 73-77%), aHR=0.95 (0.86-1.05) vs gefitinib; Afatinib: 1-year OS 80% (95% CI 77-83%), aHR=0.82 (0.72-0.93) vs gefitinib
Quantified Difference	Afatinib reduces all-cause death risk by 18% relative to gefitinib; erlotinib shows no significant difference from gefitinib
Conditions	Real-world retrospective cohort; stage IIIB/IV NSCLC; first-line EGFR-TKI therapy; 2011-2015 treatment period; multivariate Cox regression with adjustment for covariates

Why This Matters

For translational research and preclinical model selection, this real-world evidence demonstrates that gefitinib serves as an appropriate reference first-generation TKI with outcomes comparable to erlotinib, enabling meaningful benchmarking of novel agents and combination strategies.

• [1] Hsieh YY, Fang WT, Lo YW, Chen YH, Chien LN. Comparing the effectiveness of different EGFR-TKIs in patients with EGFR mutant non-small-cell lung cancer: A retrospective cohort study in Taiwan. Int J Cancer. 2020;147(4):1107-1116. View Source

Gefitinib Dihydrochloride: Key Application Scenarios

C797S Osimertinib Resistance Research

The 10 mg/mL water solubility of gefitinib dihydrochloride enables preparation of aqueous dosing solutions for cell-based assays without requiring DMSO concentrations that may induce cellular stress or alter assay readouts . This is particularly valuable for long-term exposure studies, washout experiments, and assays in DMSO-sensitive primary cell cultures. In contrast, gefitinib free base is practically insoluble in water at neutral pH, necessitating organic co-solvents that may introduce confounding variables [1].

Well-Tolerated EGFR-TKI In Vivo Models

The 31.4-fold selectivity window of gefitinib for mutant versus wild-type EGFR provides a defined reference point for studies examining differential signaling downstream of mutant versus wild-type receptor activation [2]. This intermediate selectivity profile (between erlotinib's 2.75× and afatinib's 85.7×) makes gefitinib dihydrochloride particularly suitable for experiments requiring partial sparing of wild-type EGFR function while effectively inhibiting mutant receptor signaling [2].

EGFR-Selective Kinase Assays

Real-world clinical data establishing gefitinib as a first-generation TKI with outcomes comparable to erlotinib (aHR 0.95, 95% CI 0.86-1.05) [3] position the dihydrochloride salt as an appropriate reference standard for preclinical benchmarking of next-generation EGFR inhibitors and combination therapy strategies. The compound's well-characterized biochemical potency (IC₅₀ 33 nM) and defined mutant/wild-type selectivity ratio provide a robust baseline for comparative studies .

Cell Culture with Improved Aqueous Solubility

The dihydrochloride salt form is supplied as a workable powder solid with defined storage conditions (2-8°C, protected from moisture) and established purity specifications (>98%) . This standardized material is suitable for formulation screening, solid-state characterization, and preclinical pharmacokinetic studies where reproducible handling and dissolution properties are critical for data comparability across experimental replicates and between research groups.

Application

Selection Property

Validation Focus

C797S osimertinib resistance research

Sensitivity against EGFR Del19/C797S mutant

C797S resistance mechanism evaluation

In vivo EGFR-driven tumor models

Favorable tolerability profile relative to other first-gen TKIs

Tumor growth inhibition without confounding toxicity

EGFR-specific signaling pathway assays

High selectivity for EGFR over HER2

Pathway attribution without ErbB family cross-talk

Aqueous-compatible cell culture experiments

Dihydrochloride salt aqueous solubility

Solvent-free dosing reproducibility

• [1] IRESSA (gefitinib) Tablets. Full Prescribing Information. AstraZeneca Pharmaceuticals LP. Section 11: Description. View Source
• [2] Table 1. Biochemical Selectivity Profiling of EGFR Inhibitors on Mutant and Wild-Type EGFR. PMC. 2013. View Source
• [3] Hsieh YY, et al. Comparing the effectiveness of different EGFR-TKIs in patients with EGFR mutant non-small-cell lung cancer. Int J Cancer. 2020;147(4):1107-1116. View Source